![molecular formula C24H24N4O3S B295756 6-[4-(benzyloxy)-3-ethoxybenzylidene]-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one](/img/structure/B295756.png)
6-[4-(benzyloxy)-3-ethoxybenzylidene]-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-[4-(benzyloxy)-3-ethoxybenzylidene]-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one, also known as BTE-3ITP, is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound belongs to the family of thiadiazolo pyrimidines, which have been found to have various biological activities.
Mechanism of Action
The mechanism of action of 6-[4-(benzyloxy)-3-ethoxybenzylidene]-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one is not fully understood, but it has been proposed that it may act by inhibiting certain enzymes or pathways involved in the development of inflammation or cancer. It has also been reported to modulate the activity of certain receptors in the brain, which may contribute to its potential therapeutic effects in neurodegenerative diseases.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in vitro and in vivo. It has been reported to inhibit the growth and proliferation of cancer cells, reduce the production of inflammatory cytokines, and improve cognitive function in animal models of neurodegenerative diseases. However, further studies are needed to fully understand its effects and potential therapeutic applications.
Advantages and Limitations for Lab Experiments
One advantage of using 6-[4-(benzyloxy)-3-ethoxybenzylidene]-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one in lab experiments is its potential as a therapeutic agent for various diseases. It has also been reported to have low toxicity and good stability, which makes it a suitable compound for in vitro and in vivo studies. However, one limitation is its relatively low solubility, which may affect its bioavailability and limit its use in certain experiments.
Future Directions
There are several future directions for research on 6-[4-(benzyloxy)-3-ethoxybenzylidene]-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Further studies are needed to fully understand its mechanism of action and potential benefits in these diseases. Another area of interest is its potential as an anti-cancer agent, as it has been found to inhibit the growth and proliferation of cancer cells. Additional studies are needed to determine its efficacy and potential use in cancer therapy. Finally, further research is needed to optimize the synthesis method of this compound and improve its solubility and bioavailability for use in lab experiments.
Synthesis Methods
The synthesis of 6-[4-(benzyloxy)-3-ethoxybenzylidene]-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one involves the reaction of 4-(benzyloxy)-3-ethoxybenzaldehyde with thiosemicarbazide, followed by cyclization with isopropyl isothiocyanate. The final product is obtained after a series of purification steps. This synthesis method has been reported in the literature and has been used by researchers to obtain this compound for their experiments.
Scientific Research Applications
6-[4-(benzyloxy)-3-ethoxybenzylidene]-5-imino-2-isopropyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one has been studied for its potential applications in scientific research. It has been found to have various biological activities, including anti-inflammatory, anti-cancer, and anti-tumor properties. Some studies have also reported its potential as a therapeutic agent for neurodegenerative diseases.
Properties
Molecular Formula |
C24H24N4O3S |
---|---|
Molecular Weight |
448.5 g/mol |
IUPAC Name |
(6Z)-6-[(3-ethoxy-4-phenylmethoxyphenyl)methylidene]-5-imino-2-propan-2-yl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one |
InChI |
InChI=1S/C24H24N4O3S/c1-4-30-20-13-17(10-11-19(20)31-14-16-8-6-5-7-9-16)12-18-21(25)28-24(26-22(18)29)32-23(27-28)15(2)3/h5-13,15,25H,4,14H2,1-3H3/b18-12-,25-21? |
InChI Key |
OCDLKXXQHYEEJR-JLFKZYKSSA-N |
Isomeric SMILES |
CCOC1=C(C=CC(=C1)/C=C\2/C(=N)N3C(=NC2=O)SC(=N3)C(C)C)OCC4=CC=CC=C4 |
SMILES |
CCOC1=C(C=CC(=C1)C=C2C(=N)N3C(=NC2=O)SC(=N3)C(C)C)OCC4=CC=CC=C4 |
Canonical SMILES |
CCOC1=C(C=CC(=C1)C=C2C(=N)N3C(=NC2=O)SC(=N3)C(C)C)OCC4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.